N-(3,4-dimethoxybenzyl)-3-(methylsulfonyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-methylsulfonylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H22N2O5S/c1-21-13-5-4-11(8-14(13)22-2)9-16-15(18)17-7-6-12(10-17)23(3,19)20/h4-5,8,12H,6-7,9-10H2,1-3H3,(H,16,18)
• InChI Key: CZGGNBCUYQCELJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)N2CCC(C2)S(=O)(=O)C)OC
• Molecular Formula: C15H22N2O5S
• Molecular Weight: 342.4 g/mol

Description

N-(3,4-dimethoxybenzyl)-3-(methylsulfonyl)pyrrolidine-1-carboxamide, also known as JNJ-1930942, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Properties of Novel Compounds

• Polyamide Synthesis

  Research has led to the development of fluorinated polyamides containing pyridine and sulfone moieties, showcasing amorphous nature, high solubility in organic solvents, and excellent thermal stability. These materials could be used for high-performance films with low dielectric constants and high transparency, indicating potential applications in electronics and materials science (Xiao-Ling Liu et al., 2013).

• Advanced Polyamides

  Another study synthesized new polyamides based on 2,5-bis[(4-carboxyanilino) carbonyl] pyridine and aromatic diamines. These polymers displayed excellent solubility at room temperature in polar solvents and had varied thermal properties, indicating their utility in creating materials with specific thermal and solubility characteristics (K. Faghihi & Z. Mozaffari, 2008).

• Aromatic Polyamides

  Research on aromatic polyamides based on ether-sulfone-dicarboxylic acids revealed polymers with high thermal stability, solubility in polar solvents, and the ability to form transparent and strong films. These properties suggest applications in advanced coatings and films, as well as in the electronics industry for components requiring specific thermal and mechanical properties (S. Hsiao & P. Huang, 1997).

• Ligand Synthesis for Catalytic Applications

  A compound, closely related to the query, served as a powerful ligand in Cu-catalyzed coupling reactions, facilitating the synthesis of (hetero)aryl methylsulfones. This suggests potential applications in pharmaceutical manufacturing and organic synthesis, where such catalytic processes are crucial for constructing complex molecules (D. Ma et al., 2017).